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Compound of Interest

Compound Name: Pyridine-2-carboximidohydrazide

Cat. No.: B092192 Get Quote

Pyridine-2-carboximidohydrazide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyridine-2-
carboximidohydrazide, a heterocyclic compound of interest in medicinal chemistry and

materials science. This document details its chemical identity, physicochemical properties,

synthesis protocols, and potential applications, presenting a valuable resource for

professionals in drug discovery and chemical research.

Chemical Identity
IUPAC Name: N'-aminopyridine-2-carboximidamide[1]

Synonyms: 2-Pyridinecarboximidic acid, hydrazide; Pyridine-2-hydrazidine; 2-Pyridine

amidrazone[1]

CAS Number: 1005-02-3

Physicochemical Properties
A summary of the known quantitative data for Pyridine-2-carboximidohydrazide is presented

in the table below. The data is a combination of computed and experimentally determined
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values.

Property Value Source

Molecular Formula C₆H₈N₄ PubChem

Molecular Weight 136.16 g/mol [1]

Crystal System Monoclinic [1]

Space Group P2₁ [1]

Unit Cell Dimensions

a = 5.6955 Å, b = 3.8408 Å, c

= 14.592 Åα = 90°, β =

91.631°, γ = 90°

PubChem

Hydrogen Bond Donors 3 PubChem

Hydrogen Bond Acceptors 4 PubChem

Rotatable Bond Count 1 PubChem

Appearance
Solid (recrystallized from

benzene)
[1]

Synthesis Protocol
The synthesis of N'-aminopyridine-2-carboximidamide can be achieved through the reaction of

2-cyanopyridine with hydrazine. The following protocol is based on a reported method with

some modifications[1].

Materials:

2-Cyanopyridine

95% Hydrazine

Absolute Ethanol

Benzene (for recrystallization)
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Procedure:

In a suitable reaction vessel, a mixture of 2-cyanopyridine (0.05 mol), absolute ethanol (9

ml), and 95% hydrazine (15 ml) is prepared.

The mixture is stirred at room temperature for 2 hours.

The resulting solid product is collected and dried under vacuum.

For purification, the crude product is recrystallized from benzene.

Mandatory Visualization
The following diagram illustrates the synthesis workflow for N'-aminopyridine-2-

carboximidamide.

Reactants

Reaction Conditions

Purification

2-Cyanopyridine

Stir at Room Temperature
(2 hours)

95% Hydrazine Absolute Ethanol

Drying under Vacuum

Recrystallization from Benzene

N'-aminopyridine-2-carboximidamide
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Click to download full resolution via product page

Caption: Synthesis workflow for N'-aminopyridine-2-carboximidamide.

Biological Activity and Potential Applications
While extensive biological data for Pyridine-2-carboximidohydrazide is not widely available in

the public domain, its structural motifs are present in compounds with known biological

activities. The pyridine ring is a common scaffold in many pharmaceuticals, and hydrazone

derivatives have been investigated for a range of therapeutic applications, including

antimicrobial and anticancer activities.

The coordination chemistry of N'-aminopyridine-2-carboximidamide has been a subject of

study, suggesting its potential use as a ligand in the formation of metal complexes. These

complexes could have applications in catalysis or as novel therapeutic agents.

Further research is required to fully elucidate the biological activity profile and potential

signaling pathway interactions of Pyridine-2-carboximidohydrazide. As a versatile chemical

intermediate, it holds promise for the development of new molecules with diverse applications

in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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